Cas no 149935-34-2 (dimethyl 4,4'-diamino-[1,1'-biphenyl]-2,2'-dicarboxylate)

• Product Name: dimethyl 4,4'-diamino-[1,1'-biphenyl]-2,2'-dicarboxylate
• CAS No: 149935-34-2
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• MDL: MFCD00184811
• CID: 1123784
• PubChem ID: 11109368
• Update Time: 2025-04-20

dimethyl 4,4'-diamino-[1,1'-biphenyl]-2,2'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4,4'-diamino-[1,1'-biphenyl]-2,2'-dicarboxylate
• 4,4'-diaminodiphenic acid dimethyl ester
• DIMETHYL 4,4'-DINITRO-[1,1'-BIPHENYL]-2,2'-DICARBOXYLATE
• dimethyl 4,4’-dinitro-[1,1’-biphenyl]-2,2’-dicarboxylate
• dimethyl4,4'-diamino-[1,1'-biphenyl]-2,2'-dicarboxylate
• 2,2'-dimethyl 4,4'-diamino-[1,1'-biphenyl]-2,2'-dicarboxylate
• MFCD28359718
• methyl 5-amino-2-[4-amino-2-(methoxycarbonyl)phenyl]benzoate
• SB82697
• Dimethyl 4,4''-diamino-[1,1''-biphenyl]-2,2''-dicarboxylate
• F21375
• 149935-34-2
• dimethyl 4,4'-diamino-2,2'-biphenyldicarboxylate
• SCHEMBL9705197
• BS-51325

• MDL： MFCD00184811
• Inchi： 1S/C16H16N2O4/c1-21-15(19)13-7-9(17)3-5-11(13)12-6-4-10(18)8-14(12)16(20)22-2/h3-8H,17-18H2,1-2H3
• InChI Key： BFLXALDUYUICLW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1C1C=CC(=CC=1C(=O)OC)N)N)=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų